N-(2-ethoxyphenyl)-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(2-morpholin-4-yl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C23H23N5O4S2/c1-2-32-16-7-4-3-6-15(16)24-18(29)14-28-22(30)20-21(19(26-28)17-8-5-13-33-17)34-23(25-20)27-9-11-31-12-10-27/h3-8,13H,2,9-12,14H2,1H3,(H,24,29)
• InChI Key: JFBRPKPBHMJSGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)N5CCOCC5
• Molecular Formula: C23H23N5O4S2
• Molecular Weight: 497.6 g/mol
• CAS No.: 1021020-24-5

Description

N-(2-ethoxyphenyl)-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O4S2 and its molecular weight is 497.59. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The crystal structures of compounds related to the chemical , including those with oxothiazolidinylidene acetamide frameworks, have been studied to understand their conformations and compare with similar structures. These studies offer insights into the compound's potential applications in designing drugs with specific structural requirements (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Synthesis and Biological Activity

Syntheses of thiazolo[4,5-d]pyridazinone derivatives, including structures akin to the specified compound, have demonstrated significant biological activities such as analgesic and anti-inflammatory effects. These compounds are characterized by their N-pyrrolidino, N-piperidino, or N-morpholino groups, highlighting their potential in pharmacological applications (Demchenko, Bobkova, Yadlovskiy, Buchtiarova, & Demchenko, 2015).

Anticancer and Kinase Inhibition

N-benzyl substituted acetamide derivatives, similar to the specified compound, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These compounds, particularly the ones featuring thiazole instead of pyridine and specific N-benzyl substitutions, have shown promising results in inhibiting cancer cell proliferation and Src kinase activity, underscoring their potential in cancer therapy (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).

Coordination Complexes and Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives has revealed their significant antioxidant activity. These studies indicate the potential of incorporating the specific acetamide structure into compounds for developing antioxidants, which could have further implications in mitigating oxidative stress-related diseases (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).

Synthesis of Thiazole Derivatives and Antimicrobial Activities

The synthesis of novel thiazole derivatives by incorporating various moieties, including the morpholino group as seen in the compound of interest, has been explored. These synthesized compounds have been tested for their antimicrobial activities, showing significant effects against a variety of bacterial and fungal strains. This research area demonstrates the potential use of such compounds in developing new antimicrobial agents (Saravanan, Alagarsamy, Pavitra, Kumar, Savithri, Naresh, & Avinash, 2010).